Cas no 361158-66-9 (N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 361158-66-9
• MF: C₂₂H₂₃N₃O₄S₂
• MW: 457.565722703934
• CID: 6447497
• Update Time: 2025-10-28

N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide
• N-(4-(2-methoxyphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide
• Benzamide, N-[4-(2-methoxyphenyl)-2-thiazolyl]-4-(1-piperidinylsulfonyl)-

• Inchi： 1S/C22H23N3O4S2/c1-29-20-8-4-3-7-18(20)19-15-30-22(23-19)24-21(26)16-9-11-17(12-10-16)31(27,28)25-13-5-2-6-14-25/h3-4,7-12,15H,2,5-6,13-14H2,1H3,(H,23,24,26)
• InChI Key： IUGVCCUMECIKHK-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2OC)=CS1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• pka: 6.58±0.50(Predicted)

Additional information on N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide

Comprehensive Overview of N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 361158-66-9)

N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 361158-66-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives, which are widely explored for their diverse biological activities. The presence of a thiazole ring, a methoxyphenyl group, and a piperidine sulfonyl moiety in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in targeting various enzymes and receptors. N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide is no exception, as researchers are investigating its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator. These targets are highly relevant in the context of cancer therapy, neurodegenerative diseases, and metabolic disorders, which are among the most searched topics in biomedical literature and AI-driven research platforms.

The compound's CAS No. 361158-66-9 is frequently queried in chemical databases and patent filings, reflecting its commercial and academic significance. Its molecular weight and lipophilicity (LogP) values are critical parameters for drug design, often discussed in forums and research papers. Additionally, the thiazole ring in its structure is a common motif in antimicrobial and anti-inflammatory agents, aligning with current trends in infectious disease research and immunology.

From a synthetic chemistry perspective, N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide exemplifies the convergence of medicinal chemistry and computational drug design. Researchers are leveraging AI-driven molecular docking and QSAR modeling to predict its binding affinity and optimize its pharmacokinetic properties. These methodologies are frequently searched by professionals seeking structure-activity relationship (SAR) insights or fragment-based drug discovery strategies.

The compound's piperidine sulfonyl group is another highlight, as sulfonamides are known for their role in enzyme inhibition, particularly in carbonic anhydrases and matrix metalloproteinases (MMPs). These enzymes are implicated in conditions like glaucoma, osteoporosis, and tumor metastasis, making CAS No. 361158-66-9 a subject of ongoing preclinical studies. Its potential as a multi-target agent is also a hot topic in polypharmacology, a field gaining traction in modern drug development.

In summary, N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide represents a compelling case study in contemporary drug research. Its structural complexity, combined with its relevance to high-impact therapeutic areas, ensures its continued prominence in scientific discourse. As the demand for novel small-molecule therapeutics grows, compounds like this will remain at the forefront of pharmaceutical innovation and academic inquiry.